Cas no 1022432-83-2 (5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide
• CAS No: 1022432-83-2
• MF: C₁₂H₁₂ClNO₃S₂
• MW: 317.811579704285
• CID: 6237269
• PubChem ID: 3749462
• Update Time: 2025-11-01

5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide
• VU0646459-1
• AKOS008675801
• 1022432-83-2
• F5529-0048

• Inchi： 1S/C12H12ClNO3S2/c13-11-6-7-12(18-11)19(15,16)14-8-9-17-10-4-2-1-3-5-10/h1-7,14H,8-9H2
• InChI Key： NBNWVQGEWTYBJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCCOC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 316.9947133g/mol
• Monoisotopic Mass: 316.9947133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92Ų

Additional information on 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide

Introduction to 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide (CAS No. 1022432-83-2)

5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide, identified by the chemical compound code CAS No. 1022432-83-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic applications. The structural framework of this molecule incorporates a thiophene ring, a chloro substituent, and an N-(2-phenoxyethyl) side chain, which collectively contribute to its unique chemical properties and potential biological functions.

The thiophene-2-sulfonamide core of 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide is particularly noteworthy, as thiophene derivatives have been extensively studied for their role in various pharmacological contexts. Thiophenes are heterocyclic compounds that mimic the structure of benzene but include a sulfur atom in place of one of the carbon atoms. This substitution introduces electronic and steric properties that can significantly influence the compound's reactivity and interactions with biological targets. The presence of a chloro group at the 5-position of the thiophene ring further modulates these properties, potentially enhancing binding affinity or metabolic stability.

One of the most compelling aspects of 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide is its potential as a lead compound in drug discovery. The N-(2-phenoxyethyl) moiety adds another layer of complexity, introducing a polar ethyl chain with a phenoxy group. This side chain can influence solubility, cell membrane permeability, and interactions with biological receptors or enzymes. The combination of these structural elements makes this compound an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Studies suggest that the sulfonamide group in 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide could serve as a key pharmacophore, interacting with specific amino acid residues in protein targets. This interaction could modulate enzyme activity or signal transduction pathways, making the compound a promising candidate for therapeutic applications.

In particular, research has highlighted the potential of thiophene sulfonamides as inhibitors of various enzymes involved in inflammatory pathways and cancer metabolism. The structural features of 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide align well with known binding pockets in enzymes such as cyclooxygenases (COX) or lipoxygenases, which are implicated in pain and inflammation. Additionally, its ability to cross cell membranes due to the presence of the ethyl phenoxy side chain suggests it may be suitable for oral administration.

The synthesis of 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation reactions to introduce the sulfonamide group, followed by functional group transformations to attach the 5-chlorothiophene core and the N-(2-phenoxyethyl) side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

From a medicinal chemistry perspective, one of the critical challenges in developing new drugs is optimizing bioavailability while minimizing toxicity. The pharmacokinetic properties of 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide are influenced by factors such as solubility, metabolic stability, and gastrointestinal absorption. Preclinical studies are essential to evaluate these properties thoroughly before moving into human trials. These studies often involve in vitro assays to assess enzyme inhibition or receptor binding affinities, followed by in vivo models to evaluate efficacy and safety.

The growing interest in thiophene derivatives has also been driven by their role in developing novel materials with applications beyond pharmaceuticals. For instance, thiophenes are key components in conductive polymers used in organic electronics. While this application is distinct from medicinal chemistry, it underscores the versatility of thiophene-based compounds and highlights their broader scientific relevance.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide will remain at the forefront of drug discovery efforts. The combination of structural complexity and predicted biological activity makes this molecule an exciting prospect for further exploration. Future studies may focus on derivatization efforts to enhance potency or selectivity while maintaining favorable pharmacokinetic profiles.

In conclusion,5-chloro-N-(2-phenoxyethyl)thiophene-2-sulfonamide (CAS No. 1022432-83-2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel treatments for various diseases. As research progresses，this compound will continue to be a valuable tool for understanding biological mechanisms and designing next-generation therapeutics.